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Abstract
CAY10526 is a potent and selective inhibitor of microsomal prostaglandin E2 synthase-1

(mPGES-1), a key enzyme in the production of prostaglandin E2 (PGE2). Elevated levels of

PGE2 are associated with the pathogenesis of various cancers, promoting cell proliferation,

survival, and angiogenesis while suppressing anti-tumor immunity. CAY10526 has emerged as

a valuable tool for investigating the role of mPGES-1 in cancer biology and as a potential

therapeutic agent. This technical guide provides an in-depth overview of the molecular

mechanisms by which CAY10526 induces apoptosis in cancer cells, supported by quantitative

data and detailed experimental protocols.

Core Mechanism of Action
CAY10526 exerts its pro-apoptotic effects by selectively inhibiting mPGES-1, leading to a

significant reduction in PGE2 synthesis.[1] This disruption of the PGE2 signaling axis triggers a

cascade of intracellular events that ultimately culminate in programmed cell death. The specific

signaling pathways activated by CAY10526 appear to be context-dependent, varying with the

cancer cell type.
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In human melanoma cell lines, such as A375 and SB2, CAY10526-induced apoptosis is

mediated through the inhibition of the Y-box binding protein 1 (YB-1) signaling pathway.[2] YB-1

is an oncoprotein that plays a crucial role in cell proliferation and survival.

Key Molecular Events:

Downregulation of Anti-Apoptotic Proteins: Treatment with CAY10526 leads to a decrease in

the expression of the anti-apoptotic proteins BCL-2 and BCL-XL.[2]

Upregulation of Pro-Apoptotic Proteins: Concurrently, there is an increase in the expression

of the pro-apoptotic proteins BAX and BAK.[2]

Caspase Activation: The shift in the BCL-2 family protein balance towards apoptosis results

in the activation of executioner caspases, evidenced by an increase in cleaved caspase-3

levels.[2]

Cell Cycle Regulation: CAY10526 also influences cell cycle regulatory proteins, causing a

reduction in cyclin B1 and an increase in the expression of the cyclin-dependent kinase

inhibitor p21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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